Cas no 64451-78-1 (2-[4-(2-Methyl-2-butanyl)phenyl]propanoic acid)
64451-78-1 structure
Product Name:2-[4-(2-Methyl-2-butanyl)phenyl]propanoic acid
CAS No:64451-78-1
MF:C14H20O2
MW:220.307404518127
CID:499885
Update Time:2023-08-02
2-[4-(2-Methyl-2-butanyl)phenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-(1,1-dimethylpropyl)-a-methyl-
- Benzeneacetic acid, 4-(1,1-dimethylpropyl)--alpha--methyl- (9CI)
- 2-[4-(2-Methyl-2-butanyl)phenyl]propanoic acid
-
- Inchi: 1S/C14H20O2/c1-5-14(3,4)12-8-6-11(7-9-12)10(2)13(15)16/h6-10H,5H2,1-4H3,(H,15,16)
- InChI Key: JEFYGXDZTPYKDU-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C=CC(=CC=1)C(C)(C)CC)=O
Computed Properties
- Exact Mass: 220.146
- Monoisotopic Mass: 220.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3
2-[4-(2-Methyl-2-butanyl)phenyl]propanoic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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